![molecular formula C25H22ClNO4 B6210297 (2S)-3-(2-chloro-4-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 1998648-18-2](/img/no-structure.png)
(2S)-3-(2-chloro-4-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
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Overview
Description
(2S)-3-(2-chloro-4-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is a useful research compound. Its molecular formula is C25H22ClNO4 and its molecular weight is 435.9. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-(2-chloro-4-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is then removed, and the amine group is deprotected. The resulting amine is then coupled with the appropriate acid to form the final product.", "Starting Materials": [ "2-chloro-4-methylphenol", "9H-fluorene-9-methanol", "2-amino-3-(2-chloro-4-methylphenyl)propanoic acid", "N,N-dimethylformamide (DMF)", "diisopropylcarbodiimide (DIC)", "N-hydroxysuccinimide (NHS)", "triethylamine (TEA)", "acetic anhydride", "trifluoroacetic acid (TFA)", "dichloromethane (DCM)", "ethyl acetate", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "magnesium sulfate (MgSO4)", "hexanes", "methanol", "water" ], "Reaction": [ "Protection of the amine group: 2-amino-3-(2-chloro-4-methylphenyl)propanoic acid is dissolved in DMF, and the solution is cooled to 0°C. Acetic anhydride is added dropwise, followed by TEA. The reaction mixture is stirred for 1 hour at 0°C, then allowed to warm to room temperature and stirred for an additional 2 hours. The resulting product is filtered and washed with DCM.", "Introduction of the Fmoc group: The protected amine is dissolved in DMF, and Fmoc-OSu, DIC, and TEA are added. The reaction mixture is stirred for 2 hours at room temperature, then filtered and washed with DCM.", "Deprotection of the Fmoc group: The Fmoc-protected amine is dissolved in a solution of 20% piperidine in DMF, and the mixture is stirred for 30 minutes at room temperature. The resulting product is filtered and washed with DCM.", "Coupling of the amine with the acid: The deprotected amine is dissolved in DMF, and the appropriate acid (e.g. 9H-fluorene-9-carboxylic acid) is added, along with DIC and NHS. The reaction mixture is stirred for 2 hours at room temperature, then filtered and washed with DCM. The resulting product is purified by column chromatography using ethyl acetate/hexanes as the eluent.", "Final deprotection: The final product is dissolved in a solution of TFA/DCM (1:9), and the mixture is stirred for 1 hour at room temperature. The resulting product is precipitated with cold hexanes, filtered, and washed with methanol and water. The product is dried under vacuum over MgSO4." ] } | |
CAS RN |
1998648-18-2 |
Molecular Formula |
C25H22ClNO4 |
Molecular Weight |
435.9 |
Purity |
95 |
Origin of Product |
United States |
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